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Compound of Interest

Compound Name:
4-Bromo-2-chloro-6-

methylpyridine

Cat. No.: B578623 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 4-Bromo-2-chloro-6-
methylpyridine, a key heterocyclic intermediate. It covers its chemical properties, a

representative synthetic approach, and its applications in medicinal chemistry and other fields,

presented for a specialist audience in chemical research and development.

IUPAC Name and Chemical Identifiers
The formal IUPAC name for the compound is 4-bromo-2-chloro-6-methylpyridine.[1] It is a

substituted pyridine ring featuring a bromine atom at the 4-position, a chlorine atom at the 2-

position, and a methyl group at the 6-position.[2]

Identifier Value

IUPAC Name 4-bromo-2-chloro-6-methylpyridine[1]

CAS Number 1206250-53-4[1][2][3][4]

Molecular Formula C₆H₅BrClN[1][2]

InChI Key VZKVJDPXLSTENW-UHFFFAOYSA-N[1]

Canonical SMILES CC1=CC(=C(N=C1)Cl)Br[1]
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Physicochemical Properties
The properties of 4-Bromo-2-chloro-6-methylpyridine make it a versatile reagent in organic

synthesis. It can be found as a liquid, solid, or semi-solid, depending on its purity and the

ambient conditions.[2]

Property Value Source

Molecular Weight 206.47 g/mol [1]

Boiling Point 238 °C [5]

Density 1.624 g/cm³ [5]

Flash Point 98 °C [5]

pKa (Predicted) 1.21 ± 0.10 [5]

Purity Available 95% - 98% [2][6]

Storage Conditions

Inert atmosphere, store at 2-

8°C or under -20°C in a

freezer. Keep in a dark place.

[5]

Synthesis and Experimental Protocols
The synthesis of substituted pyridines like 4-Bromo-2-chloro-6-methylpyridine often involves

a multi-step process starting from more common pyridine derivatives. Halogenation reactions

are central to this process. While a specific, published step-by-step protocol for this exact

molecule is not readily available, a representative synthetic strategy can be outlined based on

established pyridine chemistry.

A plausible approach involves the selective halogenation of a suitable precursor, such as 2-

chloro-6-methylpyridine.

Hypothetical Experimental Protocol: Bromination of 2-chloro-6-methylpyridine

Objective: To introduce a bromine atom at the 4-position of the 2-chloro-6-methylpyridine

ring.
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Materials: 2-chloro-6-methylpyridine (1.0 eq), N-Bromosuccinimide (NBS) (1.1 eq),

concentrated sulfuric acid, dichloromethane (DCM), sodium bicarbonate solution, anhydrous

magnesium sulfate.

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,

dissolve 2-chloro-6-methylpyridine in dichloromethane.

Cool the mixture in an ice bath to 0 °C.

Slowly add concentrated sulfuric acid to the solution while maintaining the temperature.

Portion-wise, add N-Bromosuccinimide (NBS) to the stirring mixture over 30 minutes,

ensuring the temperature does not rise significantly.

Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Upon completion, carefully quench the reaction by pouring it over crushed ice.

Neutralize the mixture with a saturated sodium bicarbonate solution until the pH is

approximately 7-8.

Extract the aqueous layer with dichloromethane (3x).

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and

concentrate the solvent under reduced pressure.

Purify the crude product via flash column chromatography to yield the final product, 4-
Bromo-2-chloro-6-methylpyridine.

This protocol is a representative example; reaction conditions such as solvent, temperature,

and brominating agent may be optimized for yield and purity.
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Representative Synthesis Workflow

2-Chloro-6-methylpyridine
(Starting Material)

Electrophilic
Bromination
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+ H₂SO₄
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Purification

4-Bromo-2-chloro-6-methylpyridine
(Final Product)

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 4-Bromo-2-chloro-6-methylpyridine.

Applications in Research and Drug Development
Halogenated pyridines are crucial building blocks in modern synthetic chemistry, particularly in

the pharmaceutical and agrochemical industries.[2][7][8] The bromine and chlorine substituents

on the pyridine ring of 4-Bromo-2-chloro-6-methylpyridine serve as versatile functional

handles for further molecular elaboration.

Medicinal Chemistry: The primary application of this compound is as an intermediate in the

synthesis of Active Pharmaceutical Ingredients (APIs).[7] The reactivity of the carbon-

bromine and carbon-chlorine bonds makes it an excellent substrate for various palladium-

catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).[8] These
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reactions allow for the efficient construction of complex molecular scaffolds, which is a

cornerstone of drug discovery.[9] Derivatives of substituted pyridines are integral to the

development of kinase inhibitors and other targeted therapies.[8][9]

Agrochemicals: Similar to its role in pharmaceuticals, this compound can serve as a

precursor for the synthesis of advanced pesticides, herbicides, and fungicides.[7][8] The

specific substitution pattern can be tailored to achieve desired biological activities for crop

protection.

Material Science: The pyridine scaffold can also be incorporated into functional polymers and

other advanced materials, where its electronic and structural properties can be exploited.[8]

The role of this intermediate in drug discovery exemplifies a common workflow where a

versatile building block is used to generate a wide range of candidate molecules for biological

testing.
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Role in Drug Discovery
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Caption: The utility of 4-Bromo-2-chloro-6-methylpyridine in a drug discovery pipeline.

Safety and Handling
4-Bromo-2-chloro-6-methylpyridine is classified as harmful and an irritant.[1]
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GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318

(Causes serious eye damage), H335 (May cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF

SWALLOWED: Call a POISON CENTER/doctor if you feel unwell), P302+P352 (IF ON

SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).

Signal Word: Danger.[1]

Standard laboratory personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn when handling this chemical. All work should be conducted in a

well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 4-Bromo-2-chloro-6-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578623#4-bromo-2-chloro-6-methylpyridine-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b578623#4-bromo-2-chloro-6-methylpyridine-iupac-name
https://www.benchchem.com/product/b578623#4-bromo-2-chloro-6-methylpyridine-iupac-name
https://www.benchchem.com/product/b578623#4-bromo-2-chloro-6-methylpyridine-iupac-name
https://www.benchchem.com/product/b578623#4-bromo-2-chloro-6-methylpyridine-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b578623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

